1. Home
  2. Product
  3. Ethyl (1R,5S,6S)-3-Cbz-3-azabicyclo[3.1.0]hexane-6-carboxylate
Ethyl (1R,5S,6S)-3-Cbz-3-azabicyclo[3.1.0]hexane-6-carboxylate Ethyl (1R,5S,6S)-3-Cbz-3-azabicyclo[3.1.0]hexane-6-carboxylate
Brand Name: Vulcanchem
CAS No.: 146726-10-5
VCID: VC0190059
InChI: InChI=1S/C16H19NO4/c1-2-20-15(18)14-12-8-17(9-13(12)14)16(19)21-10-11-6-4-3-5-7-11/h3-7,12-14H,2,8-10H2,1H3
SMILES: CCOC(=O)C1C2C1CN(C2)C(=O)OCC3=CC=CC=C3
Molecular Formula: C16H19NO4
Molecular Weight: 289.331

Ethyl (1R,5S,6S)-3-Cbz-3-azabicyclo[3.1.0]hexane-6-carboxylate

CAS No.: 146726-10-5

Cat. No.: VC0190059

Molecular Formula: C16H19NO4

Molecular Weight: 289.331

* For research use only. Not for human or veterinary use.

Ethyl (1R,5S,6S)-3-Cbz-3-azabicyclo[3.1.0]hexane-6-carboxylate - 146726-10-5

Specification

CAS No. 146726-10-5
Molecular Formula C16H19NO4
Molecular Weight 289.331
IUPAC Name 3-O-benzyl 6-O-ethyl 3-azabicyclo[3.1.0]hexane-3,6-dicarboxylate
Standard InChI InChI=1S/C16H19NO4/c1-2-20-15(18)14-12-8-17(9-13(12)14)16(19)21-10-11-6-4-3-5-7-11/h3-7,12-14H,2,8-10H2,1H3
Standard InChI Key XIDIYCYNFZXXRZ-OCZCAGDBSA-N
SMILES CCOC(=O)C1C2C1CN(C2)C(=O)OCC3=CC=CC=C3

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19